Cas no 1428374-82-6 (N-(4-chlorophenethyl)-3-methoxyisoxazole-5-carboxamide)

• Product Name: N-(4-chlorophenethyl)-3-methoxyisoxazole-5-carboxamide
• CAS No: 1428374-82-6
• MF: C₁₃H₁₃ClN₂O₃
• MW: 280.706922292709
• CID: 5948175
• PubChem ID: 71802474
• Update Time: 2025-10-24

N-(4-chlorophenethyl)-3-methoxyisoxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-CHLOROPHENYL)ETHYL]-3-METHOXY-1,2-OXAZOLE-5-CARBOXAMIDE
• 1428374-82-6
• F6404-4526
• N-(4-chlorophenethyl)-3-methoxyisoxazole-5-carboxamide
• AKOS024554184
• CHEMBL3440196

• Inchi： 1S/C13H13ClN2O3/c1-18-12-8-11(19-16-12)13(17)15-7-6-9-2-4-10(14)5-3-9/h2-5,8H,6-7H2,1H3,(H,15,17)
• InChI Key： SCSGRGDMDACJGU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCNC(C1=CC(=NO1)OC)=O

Computed Properties

• Exact Mass: 280.0614700g/mol
• Monoisotopic Mass: 280.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(4-chlorophenethyl)-3-methoxyisoxazole-5-carboxamide

Recent Advances in the Study of N-(4-chlorophenethyl)-3-methoxyisoxazole-5-carboxamide (CAS: 1428374-82-6)

The compound N-(4-chlorophenethyl)-3-methoxyisoxazole-5-carboxamide (CAS: 1428374-82-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of N-(4-chlorophenethyl)-3-methoxyisoxazole-5-carboxamide as a promising scaffold for drug development. Its unique chemical structure, featuring an isoxazole ring and a chlorophenethyl moiety, has been shown to interact with specific biological targets, including enzymes and receptors implicated in various diseases. The compound's synthesis has been optimized to improve yield and purity, as reported in several recent publications.

In vitro and in vivo studies have demonstrated that N-(4-chlorophenethyl)-3-methoxyisoxazole-5-carboxamide exhibits notable biological activity. For instance, it has been found to inhibit the activity of certain kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune disorders. Additionally, preliminary data indicate that the compound may have antitumor properties, although further research is needed to elucidate its exact mechanisms and efficacy in cancer models.

One of the key challenges in the development of N-(4-chlorophenethyl)-3-methoxyisoxazole-5-carboxamide as a therapeutic agent is its pharmacokinetic profile. Recent studies have focused on modifying the compound's structure to enhance its bioavailability and reduce potential toxicity. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these modifications, leading to the identification of derivatives with improved pharmacological properties.

The potential applications of N-(4-chlorophenethyl)-3-methoxyisoxazole-5-carboxamide extend beyond its immediate therapeutic uses. Researchers are exploring its utility as a chemical probe to study biological pathways and identify novel drug targets. Its ability to selectively bind to specific proteins makes it a valuable tool for understanding complex biochemical processes.

In conclusion, N-(4-chlorophenethyl)-3-methoxyisoxazole-5-carboxamide represents a promising candidate for further development in the field of medicinal chemistry. Ongoing research efforts are focused on optimizing its chemical properties, understanding its biological mechanisms, and exploring its therapeutic potential. Future studies will likely provide deeper insights into its applications and pave the way for its translation into clinical settings.